4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C22H19ClN4O/c1-13-8-7-9-14(2)20(13)25-22(28)17-12-24-21-18(19(17)23)15(3)26-27(21)16-10-5-4-6-11-16/h4-12H,1-3H3,(H,25,28)
• InChI Key: PJPZIFIJCPGYNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CN=C3C(=C2Cl)C(=NN3C4=CC=CC=C4)C
• Molecular Formula: C22H19ClN4O
• Molecular Weight: 390.9 g/mol

Description

The compound “4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide” is a complex organic molecule. It contains a pyrazolopyridine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in organic chemistry and are often biologically active.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolopyridine ring and the attachment of the various substituents. One common method for synthesizing pyrazolopyridines involves a sequence of condensation and cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography. This would provide information about the arrangement of the atoms in the molecule and the lengths and angles of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the compound might undergo Suzuki–Miyaura coupling, a widely-used reaction in organic chemistry that forms carbon-carbon bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by experimental measurements.

Scientific Research Applications

Anticancer Agents

• Pyrazolo[3,4-b]pyridines have shown promise as potential anticancer agents. . The compound’s structural resemblance to purine bases (adenine and guanine) makes it an interesting target for drug development.

Donaire-Arias, A., Montagut, A. M., Puig de la Bellacasa, R., Estrada-Tejedor, R., Teixidó, J., & Borrell, J. I. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237. Read more

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Many pyrazolopyridines are biologically active and interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would be determined by toxicological studies. These might involve testing the compound in cell cultures or animal models to determine its toxicity and potential for causing adverse effects.

Future Directions

Future research on this compound might involve further studies of its synthesis, properties, and biological activity. This could include developing more efficient methods for its synthesis, studying its behavior in various chemical reactions, and testing its activity against various biological targets.